![molecular formula C19H20BrN5O4 B2728757 Methyl 2-[9-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate CAS No. 876151-46-1](/img/structure/B2728757.png)
Methyl 2-[9-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate
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Description
Methyl 2-[9-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate is a useful research compound. Its molecular formula is C19H20BrN5O4 and its molecular weight is 462.304. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis
Heterocyclic compounds, including pyrimidines, pyrazoles, and oxazinones, have been synthesized for various applications, including antimicrobial and antiviral agents. These syntheses often involve complex reactions, including cyclocondensation and microwave irradiation, to create compounds with potential biological activity (Dvořáková et al., 1996).
Antimicrobial and Antiviral Agents
Novel synthetic pathways have been explored to create compounds with antimicrobial and antiviral properties. For example, pyrimidinones and oxazinones fused with thiophene rings have shown promise as antimicrobial agents, indicating the potential of these compounds in treating bacterial and fungal infections (Hossan et al., 2012).
Aldose Reductase Inhibitors
Compounds synthesized from pyrimidineacetic acids and (pyrimidinyloxy)acetic acids have been evaluated as aldose reductase inhibitors, a therapeutic target for managing diabetic complications. These studies demonstrate the potential of pyrimidine derivatives in developing novel treatments for diabetes-related conditions (Ellingboe et al., 1990).
Antihypertensive Agents
Research into thiosemicarbazides, triazoles, and Schiff bases, derived from methyl 2-(thiazol-2-ylcarbamoyl)acetate, has identified compounds with potential as antihypertensive α-blocking agents. This highlights the role of pyrimidine derivatives in cardiovascular drug discovery (Abdel-Wahab et al., 2008).
Insecticidal and Antibacterial Potential
Pyrimidine linked pyrazole heterocyclic compounds have been synthesized and evaluated for their insecticidal and antibacterial potential, showcasing the utility of these compounds in developing new pesticides and antibacterial agents (Deohate & Palaspagar, 2020).
properties
IUPAC Name |
methyl 2-[9-(4-bromophenyl)-1,7-dimethyl-2,4-dioxo-7,8-dihydro-6H-purino[7,8-a]pyrimidin-3-yl]acetate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20BrN5O4/c1-11-8-23(13-6-4-12(20)5-7-13)18-21-16-15(24(18)9-11)17(27)25(10-14(26)29-3)19(28)22(16)2/h4-7,11H,8-10H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZZRNTQSBACBHHX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC(=O)OC)C4=CC=C(C=C4)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20BrN5O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
462.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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